Cas no 1207029-25-1 (N'-2-(4-fluorophenoxy)ethyl-N-(1,2-oxazol-3-yl)ethanediamide)

• Product name: N'-2-(4-fluorophenoxy)ethyl-N-(1,2-oxazol-3-yl)ethanediamide
• CAS No: 1207029-25-1
• MF: C₁₃H₁₂FN₃O₄
• MW: 293.250486373901
• CID: 6343387
• PubChem ID: 45497332

N'-2-(4-fluorophenoxy)ethyl-N-(1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(4-fluorophenoxy)ethyl-N-(1,2-oxazol-3-yl)ethanediamide
• VU0523608-1
• N-[2-(4-fluorophenoxy)ethyl]-N'-(1,2-oxazol-3-yl)oxamide
• F5852-0028
• AKOS024522102
• N1-(2-(4-fluorophenoxy)ethyl)-N2-(isoxazol-3-yl)oxalamide
• N'-[2-(4-fluorophenoxy)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide
• 1207029-25-1

• Inchi： 1S/C13H12FN3O4/c14-9-1-3-10(4-2-9)20-8-6-15-12(18)13(19)16-11-5-7-21-17-11/h1-5,7H,6,8H2,(H,15,18)(H,16,17,19)
• InChI Key： RGVRRSIUXAZNDD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCCNC(C(NC1C=CON=1)=O)=O

Computed Properties

• Exact Mass: 293.081
• Monoisotopic Mass: 293.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(4-fluorophenoxy)ethyl-N-(1,2-oxazol-3-yl)ethanediamide

N'-2-(4-fluorophenoxy)ethyl-N-(1,2-oxazol-3-yl)ethanediamide: A Comprehensive Overview

The compound with CAS No. 1207029-25-1, known as N'-2-(4-fluorophenoxy)ethyl-N-(1,2-oxazol-3-yl)ethanediamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which combines a fluoro-substituted phenoxy group with an oxazole ring, making it a promising candidate for various applications.

N'-2-(4-fluorophenoxy)ethyl-N-(1,2-oxazol-3-yl)ethanediamide exhibits remarkable properties due to its molecular architecture. The presence of the fluoro group at the para position of the phenoxy moiety enhances its electronic characteristics, while the oxazole ring contributes to its stability and reactivity. Recent studies have highlighted its potential as a precursor for advanced materials, such as high-performance polymers and functional coatings.

One of the most intriguing aspects of this compound is its ability to participate in various chemical reactions under mild conditions. Researchers have demonstrated that N'-2-(4-fluorophenoxy)ethyl-N-(1,2-oxazol-3-yl)ethanediamide can undergo polymerization to form materials with exceptional thermal and mechanical properties. These materials have shown promise in applications ranging from aerospace components to electronic devices.

Moreover, the compound's interaction with biological systems has been a focal point of recent investigations. Studies suggest that N'-2-(4-fluorophenoxy)ethyl-N-(1,2-oxazol-3-yl)ethanediamide may possess bioactive properties, making it a potential candidate for drug development. Its ability to target specific cellular pathways has been explored in preclinical models, yielding encouraging results.

In terms of synthesis, N'-2-(4-fluorophenoxy)ethyl-N-(1,2-oxazol-3-yl)ethanediamide is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The optimization of these steps has been a subject of extensive research, leading to more efficient and scalable production methods.

The environmental impact of N'-2-(4-fluorophenoxy)ethyl-N-(1,2-oxazol-3-yl)ethanediamide has also been evaluated. Studies indicate that it exhibits low toxicity and biodegradability under controlled conditions, which aligns with current sustainability trends in the chemical industry.

In conclusion, N'-2-(4-fluorophenoxy)ethyl-N-(1,2-oxazol-3